Cas no 34205-21-5 (Dimefuron)

• Product Name: Dimefuron
• CAS No: 34205-21-5
• MF: C₁₅H₁₉ClN₄O₃
• MW: 338.789362192154
• CID: 307971
• PubChem ID: 91612
• Update Time: 2025-04-19

Dimefuron Chemical and Physical Properties

Names and Identifiers

• Urea,N'-[3-chloro-4-[5-(1,1-dimethylethyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]phenyl]-N,N-dimethyl-
• 3-[4-(5-tert-butyl-2-oxo-1,3,4-oxadiazol-3-yl)-3-chlorophenyl]-1,1-dimethylurea
• DESCHLORO ATOVAQUONE
• Dimefuron
• 3-[4-(5-tert-butyl-2-oxo-[1,3,4]oxadiazol-3-yl)-3-chlor
• 3-{4-[5-(tert-butyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]-3-chlorophenyl}-1,1-dimethylurea
• Dimefuron [BSI:ISO]
• N'-[3-chloro-4-[5-(1,1-dimethylethyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]phenyl]-N,N-dimethylurea
• N’-[3-chloro-4-[5-(1,1-dimethylethyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl]phenyl]-N,N-dimethylurea
• Pradone TS
• 3-[2-Chloro-4-(3,3-dimethylureido)phenyl]-5-tert-butyl-1,3,4-oxadiazolinone
• RP 23465
• Vt 2809
• Q3028190
• BRN 0628305
• SCHEMBL68325
• FT-0630580
• 34205-21-5
• EINECS 251-879-4
• Dimefuron [ISO]
• 3-[4-(5-tert-butyl-2-oxo-1,3,4-oxadiazol-3-yl)-3-chloro-phenyl]-1,1-dimethyl-urea
• 3-(4-(5-tert-butyl-2-oxo-1,3,4-oxadiazol-3(2H)-yl)-3-chlorophenyl)-1,1-dimethylurea
• J-019497
• Pradone plus
• AKOS015903089
• VT-2809
• N'-(3-CHLORO-4-(5-(1,1-DIMETHYLETHYL)-2-OXO-1,3,4-OXADIAZOL-3(2H)-YL)PHENYL)-N,N-DIMETHYLUREA
• 3-(4-(5-tert-Butyl-2,3-dihydro-2-oxo-1,3,4-oxadiazol-3-yl)-3-chlorophenyl)-1,1-dimethylurea
• CHEBI:81957
• UNII-39TXE38663
• Urea, 3-(4-(2-tert-butyl-5-oxo-delta(sup 2)-1,3,4-oxadiazolin-4-yl)-3-chlorophenyl)-1,1-dimethyl-
• 3-(4-(5-(tert-Butyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl)-3-chlorophenyl)-1,1-dimethylurea
• RP-23465
• Legurame TS
• NCGC00166318-01
• UREA, 3-(4-(2-TERT-BUTYL-5-OXO-.DELTA.2-1,3,4-OXADIAZOLIN-4-YL)-3-CHLOROPHENYL)-1,1-DIMETHYL-
• Urea, N'-(3-chloro-4-(5-(1,1-dimethylethyl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl)phenyl)-N,N-dimethyl-
• Dimefuron 10 microg/mL in Acetonitrile
• C18783
• NS00010458
• N'-(3-Chloro-4-(5-(1,1-dimethylethl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl)phenyl)-N,N-dimethylurea
• CHEMBL1087751
• 3-(2-CHLORO-4-(3,3-DIMETHYLUREIDO)PHENYL)-5-TERT-BUTYL-1,3,4-OXADIAZOLINONE
• 39TXE38663
• DTXSID6058059
• Dimefuron, PESTANAL(R), analytical standard
• Pradone kombi
• Pradone TS;RP 23465;Vt 2809
• N'-(3-Chloro-4-(5-(1,1-dimethylethl)-2-oxo-1,3,4-oxadiazol-3(2H)-yl)phenyl)-N,N-dimethylurea (9CI)
• UREA, 3-(4-(2-TERT-BUTYL-5-OXO-DELTA2-1,3,4-OXADIAZOLIN-4-YL)-3-CHLOROPHENYL)-1,1-DIMETHYL-
• DB-048582
• DHWRNDJOGMTCPB-UHFFFAOYSA-N
• DTXCID2031827
• 3-(4-(5-tert-butyl-2-oxo-1,3,4-oxadiazol-3-yl)-3-chloro-phenyl)-1,1-dimethyl-urea

• MDL： MFCD00144130
• Inchi： 1S/C15H19ClN4O3/c1-15(2,3)12-18-20(14(22)23-12)11-7-6-9(8-10(11)16)17-13(21)19(4)5/h6-8H,1-5H3,(H,17,21)
• InChI Key： DHWRNDJOGMTCPB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1N1C(=O)OC(C(C)(C)C)=N1)NC(N(C)C)=O

Computed Properties

• Exact Mass: 338.11500
• Monoisotopic Mass: 338.1145682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• Color/Form: solid
• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 193 ºC
• Flash Point: 2 °C
• Refractive Index: 1.6470 (estimate)
• Solubility: Insuluble (5.4E-3 g/L) (25 ºC),
• PSA: 80.37000
• LogP: 2.94290
• Solubility: Not determined

Dimefuron Security Information

• Signal Word：Warning
• Hazard Statement： H302 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1648 3/PG 2
• Hazard Category Code： R22
• Safety Instruction： 16-26-36
• RTECS：YS4000000
• Hazardous Material Identification：
• Risk Phrases：R11; R20/21/22; R36; R22
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes